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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

For researchers, scientists, and drug development professionals, sourcing high-quality
reagents is paramount to achieving reliable and reproducible results. This in-depth technical
guide provides a comprehensive overview of commercial suppliers of research-grade Acid
Yellow 61, its technical specifications, and detailed experimental protocols for its application in
biological research.

Acid Yellow 61, a fluorescent, water-soluble anionic dye, is gaining traction in various research
applications beyond its traditional use in the textile industry. Its utility in biological staining and
fluorescence microscopy necessitates a clear understanding of its properties and the
availability of high-purity formulations. This guide aims to equip researchers with the essential
information needed to effectively source and utilize this compound in their studies.

Commercial Suppliers and Technical Specifications

Identifying a reliable supplier for research-grade chemicals is a critical first step. Several
companies specialize in providing high-purity compounds for scientific applications. Below is a
compilation of key suppliers offering Acid Yellow 61, often marketed for research use only.
While specific purity guarantees can vary and are typically detailed in the lot-specific Certificate
of Analysis, the following table summarizes the technical data available from prominent
vendors.
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Note: Purity levels are often lot-dependent and should be confirmed by consulting the supplier's

Certificate of Analysis (CoA) for the specific batch purchased. A Certificate of Analysis from

suppliers like MedchemExpress will typically confirm the identity and purity of the compound
through methods such as LCMS and *H NMR.[4]

Physicochemical Properties

Acid Yellow 61 is a yellow powder that is soluble in water.[5][6] Its anionic nature, due to the

presence of sulfonate groups, allows it to bind to positively charged structures within cells, such

as proteins.[5] While specific excitation and emission maxima for Acid Yellow 61 are not

readily available in public literature, its classification as a fluorescent dye suggests it absorbs

light in the blue to green region of the spectrum and emits light at a longer wavelength, likely in

the yellow-orange range. Researchers should perform spectral analysis to determine the

optimal excitation and emission wavelengths for their specific imaging setup.
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Experimental Protocols

The following are generalized protocols for the application of fluorescent acid dyes in cellular
imaging. These should be adapted and optimized for specific cell types and experimental
conditions.

General Protocol for Staining Fixed Cells

This protocol outlines the basic steps for using an acid dye like Acid Yellow 61 as a
counterstain for cytoplasm and extracellular matrix components in fixed cells.

Materials:

» Research-grade Acid Yellow 61

e Phosphate-buffered saline (PBS), pH 7.4

 Fixative solution (e.g., 4% paraformaldehyde in PBS)

o Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

¢ Mounting medium

e Glass slides and coverslips

o Fluorescence microscope

Procedure:

o Cell Preparation: Culture cells on glass coverslips to the desired confluency.

» Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells with
4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

e Washing: Wash the cells three times with PBS for 5 minutes each.

o Permeabilization (Optional): If staining intracellular components, permeabilize the cells with
0.1% Triton X-100 in PBS for 10-15 minutes at room temperature.
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Washing: Wash the cells three times with PBS for 5 minutes each.

Staining: Prepare a 1-10 pg/mL working solution of Acid Yellow 61 in PBS. Incubate the
fixed and permeabilized cells with the staining solution for 20-30 minutes at room
temperature, protected from light.

Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.
Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

Visualization: Image the stained cells using a fluorescence microscope with appropriate filter
sets.
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Caption: Experimental workflow for staining fixed cells with Acid Yellow 61.
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Conceptual Workflow for Immunofluorescence
Counterstaining

Acid Yellow 61 can potentially be used as a counterstain in immunofluorescence protocols to
visualize the cytoplasm in relation to specific target proteins.
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Caption: Conceptual workflow for immunofluorescence with Acid Yellow 61 as a counterstain.
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Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling Acid
Yellow 61. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier.[7] In
general, standard laboratory practices such as wearing personal protective equipment (gloves,
lab coat, and eye protection) are recommended. The compound should be handled in a well-
ventilated area to avoid inhalation of the powder.

Conclusion

Acid Yellow 61 presents a valuable tool for researchers in need of a fluorescent acid dye for
various biological applications. By selecting a reputable supplier that provides research-grade
material with a detailed Certificate of Analysis, scientists can ensure the quality and
consistency of their starting materials. The generalized protocols provided in this guide offer a
starting point for the development of specific experimental procedures. As with any fluorescent
probe, empirical determination of optimal staining concentrations and imaging parameters is
crucial for achieving high-quality, reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-yellow-61]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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